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Compound of Interest

Compound Name: Caesium dihydrogen phosphate

Cat. No.: B101643 Get Quote

Caesium dihydrogen phosphate (CDP), with the molecular formula CsH₂PO₄, is an inorganic

compound that has garnered significant interest within the scientific community, particularly in

the field of materials science.[1] Its primary application lies in its function as a solid acid proton

conductor, making it a crucial component in intermediate-temperature fuel cells and other

electrochemical devices.[1][2] This technical guide provides an in-depth look at the molecular

characteristics, properties, and a standard laboratory synthesis protocol for this compound.

Molecular and Physical Properties
Caesium dihydrogen phosphate is the mono-caesium salt of phosphoric acid.[1][3] It is a

thermally stable material, a property that makes it suitable for applications in ceramics and

glass production.[4] The key physical and chemical properties of caesium dihydrogen
phosphate are summarized in the table below.
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Property Value

Molecular Formula CsH₂PO₄[4][5][6][7]

Molecular Weight 229.89 g/mol [2][4][5][6]

Appearance White crystalline solid

Melting Point 231-233 °C[2][5]

Crystal Structure

Monoclinic (P2₁/m space group) at room

temperature.[8] Undergoes a superprotonic

phase transition.[2][3]

Superprotonic Phase
Transitions to a highly conductive phase at

approximately 230 °C.[1][2][3]

Proton Conductivity
Exhibits a sharp increase to ~10⁻² S/cm in its

superprotonic phase.[1][9]

Experimental Protocol: Synthesis of Caesium
Dihydrogen Phosphate
The following protocol details a common method for the synthesis of caesium dihydrogen
phosphate powder through the reaction of caesium carbonate and phosphoric acid in an

aqueous solution.[9]

Materials:

Caesium carbonate (Cs₂CO₃)

Phosphoric acid (H₃PO₄, 85 wt% aqueous solution)

Methanol

Deionized water

Procedure:
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Reaction Mixture Preparation: Dissolve caesium carbonate in deionized water. In a separate

container, dilute the 85 wt% phosphoric acid with deionized water.

Stoichiometric Addition: Slowly add the phosphoric acid solution to the caesium carbonate

solution in a 1:1 molar ratio while stirring continuously.[9] This reaction should be performed

in a fume hood as it may produce CO₂ gas. The reaction is: Cs₂CO₃ + 2H₃PO₄ → 2CsH₂PO₄

+ H₂O + CO₂.

Precipitation: Add methanol to the resulting aqueous solution to induce the precipitation of

caesium dihydrogen phosphate.[9]

Filtration and Washing: Filter the precipitate from the solution using a Buchner funnel. Wash

the collected solid with a small amount of cold methanol to remove any unreacted starting

materials or byproducts.

Drying: Dry the purified caesium dihydrogen phosphate precipitate in an oven at 80 °C for

approximately 12 hours to remove any residual solvent.[9]

Characterization: The purity and crystal structure of the synthesized CsH₂PO₄ can be

verified using techniques such as Powder X-ray Diffraction (PXRD) and Raman

Spectroscopy.[1]

Conceptual Workflow and Structural Information
The synthesis of caesium dihydrogen phosphate is a straightforward acid-base reaction

followed by precipitation. The logical flow of this process is illustrated in the diagram below. At a

molecular level, the structure of caesium dihydrogen phosphate consists of caesium cations

(Cs⁺) and dihydrogen phosphate anions (H₂PO₄⁻), with a network of hydrogen bonds that are

critical to its proton conduction mechanism.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.mdpi.com/2073-4344/13/4/707
https://www.benchchem.com/product/b101643?utm_src=pdf-body
https://www.mdpi.com/2073-4344/13/4/707
https://www.benchchem.com/product/b101643?utm_src=pdf-body
https://www.mdpi.com/2073-4344/13/4/707
https://www.benchchem.com/product/b101643
https://www.benchchem.com/product/b101643?utm_src=pdf-body
https://www.benchchem.com/product/b101643?utm_src=pdf-body
https://www.vulcanchem.com/product/vc21046694
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation

Synthesis

Purification

Final Product

Dissolve Cs₂CO₃

in Aqueous Solution

Mix Solutions
(1:1 molar ratio)

Prepare H₃PO₄

Aqueous Solution

Add Methanol to
Precipitate CsH₂PO₄

Reaction

Filter and Wash
Precipitate

Dry at 80°C

Final CsH₂PO₄ Powder

Click to download full resolution via product page

Caption: Workflow for the synthesis of caesium dihydrogen phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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